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Compound of Interest

Compound Name:
3-Bromo-6-hydroxy-2-

methylpyridine

Cat. No.: B1272738 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3-Bromo-6-hydroxy-2-
methylpyridine

For researchers, scientists, and drug development professionals, a precise understanding of

the fundamental physicochemical properties of a compound is critical for its application in

synthesis and development. This guide provides the core data for 3-Bromo-6-hydroxy-2-
methylpyridine.

Physicochemical Data Summary
The foundational chemical data for 3-Bromo-6-hydroxy-2-methylpyridine is presented below.

This information is essential for stoichiometric calculations, analytical characterization, and

regulatory documentation.

Property Value

Molecular Formula C6H6BrNO[1][2]

Molecular Weight 188.02 g/mol [1][2][3]

Logical Relationship of Chemical Identifiers
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The following diagram illustrates the logical flow from the compound's nomenclature to its

empirical formula and calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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